molecular formula C6H9NO3S B8488312 3-(2-Thiazolyloxy)-1,2-propanediol CAS No. 39832-45-6

3-(2-Thiazolyloxy)-1,2-propanediol

Cat. No.: B8488312
CAS No.: 39832-45-6
M. Wt: 175.21 g/mol
InChI Key: ZJRZJTLZCUGRFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Thiazolyloxy)-1,2-propanediol is a substituted 1,2-propanediol derivative featuring a thiazole ring attached via an ether linkage at the third carbon position. Thiazole, a heterocyclic aromatic compound containing sulfur and nitrogen, confers unique electronic and steric properties to the molecule. Its synthesis typically involves Grignard reagent reactions or substitution processes targeting the thiazole ring .

Properties

CAS No.

 39832-45-6

Molecular Formula

 C6H9NO3S

Molecular Weight

 175.21 g/mol

IUPAC Name

 3-(1,3-thiazol-2-yloxy)propane-1,2-diol

InChI

 InChI=1S/C6H9NO3S/c8-3-5(9)4-10-6-7-1-2-11-6/h1-2,5,8-9H,3-4H2

InChI Key

 ZJRZJTLZCUGRFH-UHFFFAOYSA-N

Canonical SMILES

 C1=CSC(=N1)OCC(CO)O

Origin of Product

 United States

Comparison with Similar Compounds

Structural and Functional Group Variations

The physicochemical and biological properties of 1,2-propanediol derivatives are heavily influenced by their substituents. Below is a comparative analysis:

Table 1: Comparative Analysis of 3-(2-Thiazolyloxy)-1,2-Propanediol and Structural Analogs
Compound Name Substituent Key Applications Toxicity Profile Synthesis Method
This compound Thiazole ring (aromatic, S/N heterocycle) Pharmaceutical intermediates, agrochemical precursors Limited data; likely moderate due to thiazole reactivity Grignard reactions, acetonide protection
1,2-Propanediol (propylene glycol) None (parent diol) Solvent (food, cosmetics), antifreeze, plasticizer Low toxicity (LD50 > 20 g/kg in rats), biodegradable By-product of biodiesel production
3-Phenoxy-1,2-propanediol Phenoxy group (aromatic ether) Laboratory reagent, chemical intermediate Moderate hazard (requires protective equipment) Not explicitly documented
3-(Butylthio)-1,2-propanediol Butylthio group (sulfur-containing alkyl chain) Unknown; potential industrial applications Safety measures required (skin/eye irritation risks) Not specified
3-(Diethylamino)-1,2-propanediol Diethylamino group (tertiary amine) Surfactant, corrosion inhibitor Limited toxicity data; amine group may pose handling risks Amine alkylation reactions

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